Cas no 1204297-45-9 (3-(2,5-dimethylphenyl)-2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic acid)

• Product Name: 3-(2,5-dimethylphenyl)-2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic acid
• CAS No: 1204297-45-9
• MF: C₁₅H₁₅N₃O
• MW: 253.299103021622
• CID: 5695078
• PubChem ID: 45496381
• Update Time: 2025-06-07

3-(2,5-dimethylphenyl)-2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylphenyl)-2-methyl-1H-pyrazolo[1,5-a]pyrimidin-7-one
• 1204297-45-9
• 3-(2,5-DIMETHYLPHENYL)-2-METHYL-7-OXO-4,7-DIHYDROPYRAZOLO[1,5-A]PYRIMIDIN+
• 3-(2,5-dimethylphenyl)-2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic acid

• Inchi： 1S/C15H15N3O/c1-9-4-5-10(2)12(8-9)14-11(3)17-18-13(19)6-7-16-15(14)18/h4-8,17H,1-3H3
• InChI Key： RIGMFRNOJVHDPG-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C2C(=C(C)NN21)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 253.121512110g/mol
• Monoisotopic Mass: 253.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.7Ų

Additional information on 3-(2,5-dimethylphenyl)-2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic acid

Comprehensive Analysis of 3-(2,5-dimethylphenyl)-2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS No. 1204297-45-9)

The compound 3-(2,5-dimethylphenyl)-2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS No. 1204297-45-9) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its pyrazolo[1,5-a]pyrimidine core is a privileged scaffold known for its diverse biological activities, making it a focal point for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor, anti-inflammatory agent, or metabolic modulator, aligning with current trends in precision medicine and targeted therapies.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors and heterocyclic carboxylic acids, both of which are relevant to this compound. The presence of a carboxylic acid moiety in its structure enhances its solubility and bioavailability, critical factors in drug development. Searches for terms like "pyrazolo[1,5-a]pyrimidine derivatives" and "CAS 1204297-45-9 applications" have surged, reflecting its relevance in academic and industrial settings. This molecule’s potential to interact with enzyme active sites or protein targets further underscores its versatility.

From a synthetic chemistry perspective, the 2,5-dimethylphenyl and methyl substituents contribute to steric and electronic effects, influencing the compound’s reactivity and binding affinity. Such structural features are often explored in structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry. The compound’s 7-oxo-4,7-dihydropyrazolo framework also resembles motifs found in natural products, sparking interest in its biosynthetic pathways and green chemistry applications. These aspects resonate with the increasing demand for sustainable drug synthesis methods.

Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing 3-(2,5-dimethylphenyl)-2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic acid. Its CAS No. 1204297-45-9 serves as a unique identifier in chemical databases, facilitating patent searches and regulatory compliance. The compound’s stability under various pH conditions and thermal properties are frequently studied, addressing common queries such as "how to store CAS 1204297-45-9" or "solubility of pyrazolo[1,5-a]pyrimidine derivatives."

In conclusion, 3-(2,5-dimethylphenyl)-2-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic acid represents a promising candidate for further research. Its multifaceted chemical properties and alignment with contemporary scientific trends—such as fragment-based drug design and computational chemistry—make it a valuable subject for publications and innovation. As interest in heterocyclic bioactive compounds continues to rise, this molecule is poised to remain a key player in advancing therapeutic and material science breakthroughs.